Cas no 100860-46-6 (1,3,5-Benzenetriamine, 2-methoxy-)

• Product Name: 1,3,5-Benzenetriamine, 2-methoxy-
• CAS No: 100860-46-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 124268
• PubChem ID: 53688598
• Update Time: 2025-04-18

1,3,5-Benzenetriamine, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetriamine, 2-methoxy-
• SCHEMBL16608098
• 100860-46-6
• 1,3,5-benzenetriamine,2-methoxy-

• Inchi： 1S/C7H11N3O/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,8-10H2,1H3
• InChI Key： BLQUEUYYFDSGIF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(=CC=1N)N)N

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.29
• LogP: 2.18540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers